Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate
Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate
Brand Name:
Vulcanchem
CAS No.:
1353893-22-7
VCID:
VC0152910
InChI:
InChI=1S/C14H27N3O3.C2H2O4.H2O/c1-14(2,3)20-13(19)16-11-8-9(6-7-10(11)15)12(18)17(4)5;3-1(4)2(5)6;/h9-11H,6-8,15H2,1-5H3,(H,16,19);(H,3,4)(H,5,6);1H2/t9-,10-,11+;;/m0../s1
SMILES:
CC(C)(C)OC(=O)NC1CC(CCC1N)C(=O)N(C)C.C(=O)(C(=O)O)O.O
Molecular Formula:
C16H31N3O8
Molecular Weight:
393.437
Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate
CAS No.: 1353893-22-7
Reference Standards
VCID: VC0152910
Molecular Formula: C16H31N3O8
Molecular Weight: 393.437
| CAS No. | 1353893-22-7 |
|---|---|
| Product Name | Tert-butyl ((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate hydrate |
| Molecular Formula | C16H31N3O8 |
| Molecular Weight | 393.437 |
| IUPAC Name | tert-butyl N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate;oxalic acid;hydrate |
| Standard InChI | InChI=1S/C14H27N3O3.C2H2O4.H2O/c1-14(2,3)20-13(19)16-11-8-9(6-7-10(11)15)12(18)17(4)5;3-1(4)2(5)6;/h9-11H,6-8,15H2,1-5H3,(H,16,19);(H,3,4)(H,5,6);1H2/t9-,10-,11+;;/m0../s1 |
| Standard InChIKey | ITHHOLNNUWAHNP-MTFBGNCFSA-N |
| SMILES | CC(C)(C)OC(=O)NC1CC(CCC1N)C(=O)N(C)C.C(=O)(C(=O)O)O.O |
| PubChem Compound | 121493917 |
| Last Modified | Nov 11 2021 |
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